Cas no 91165-61-6 (1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester)

• Product Name: 1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester
• CAS No: 91165-61-6
• MF: C₂₂H₁₈N₆O₈
• MW: 494.413724422455
• CID: 1967989
• PubChem ID: 533417
• Update Time: 2025-04-21

1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl) ester
• 91165-61-6
• Tetramethyl 1,1'-(1,8-naphthylene)bis(1,2,3-triazole-4,5-dicarboxylate)
• KSQOVAMNNVXTGP-UHFFFAOYSA-N
• 1,1'-(Naphthalene-1,8-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylic acid dimethyl)ester

• Inchi： 1S/C22H18N6O8/c1-33-19(29)15-17(21(31)35-3)27(25-23-15)12-9-5-7-11-8-6-10-13(14(11)12)28-18(22(32)36-4)16(24-26-28)20(30)34-2/h5-10H,1-4H3
• InChI Key： KSQOVAMNNVXTGP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)OC)N=NN1C1=CC=CC2=CC=CC(=C12)N1C(C(=O)OC)=C(C(=O)OC)N=N1)=O

Computed Properties

• Exact Mass: 494.11861155Da
• Monoisotopic Mass: 494.11861155Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 794
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 167Ų